![molecular formula C7H7IN2O2 B3317724 5-Iodo-4-methyl-2-nitroaniline CAS No. 97113-38-7](/img/structure/B3317724.png)
5-Iodo-4-methyl-2-nitroaniline
Overview
Description
5-Iodo-4-methyl-2-nitroaniline is a chemical compound with the molecular formula C7H7IN2O2 . It has a molecular weight of 278.05 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7IN2O2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,9H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
1. DNA Conformation Studies
A study by Vyas et al. (1984) explored the use of 2-methyl-4-nitroaniline ethylene dimethylammonium hydrobromide, a compound related to 5-Iodo-4-methyl-2-nitroaniline, in understanding DNA conformation. This research used crystalline complexes to investigate the structure of DNA, highlighting how compounds like this compound can be instrumental in molecular biology and genetics (Vyas et al., 1984).
2. Understanding Intermolecular Interactions
Research by Garden et al. (2002) on iodo-nitroanilines, which are closely related to this compound, focused on the interplay of various interactions like hydrogen bonds and aromatic pi-pi stacking interactions. These studies are crucial in understanding the molecular interactions that govern the behavior of such compounds in different environments (Garden et al., 2002).
3. Synthesis and Process Optimization
Jiang Shi-chun (2011) conducted research on the synthesis and process optimization of a compound similar to this compound, focusing on various stages like halogenation and ring closure. Such research aids in the efficient and cost-effective production of these compounds, which can have various applications in chemical industries (Jiang Shi-chun, 2011).
4. Antimicrobial Activity Study
A study by Lingappa et al.
(2011) investigated the antimicrobial activity of 2-methyl-5-nitroaniline derivatives, which are structurally related to this compound. This research contributed to understanding the structure-activity relationships and the potential of such compounds in developing new antimicrobial agents (Lingappa et al., 2011).
Safety and Hazards
properties
IUPAC Name |
5-iodo-4-methyl-2-nitroaniline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IN2O2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGUCZFZAZUDTLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1I)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201296939 | |
Record name | 5-Iodo-4-methyl-2-nitrobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201296939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
97113-38-7 | |
Record name | 5-Iodo-4-methyl-2-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=97113-38-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Iodo-4-methyl-2-nitrobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201296939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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